
Chemical Identification of Obtusalin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Obtusalin

Cat. No.: S12878145
Get Quote

The table below summarizes the key identifying information for Obtusalin found in the search results.

Property Description

Compound Type Triterpenoid (a type of prenol lipid) [1]

Molecular Formula C₃₀H₅₀O₂ [1] [2]

Molecular Weight 442.70–442.72 g/mol [1] [2]

CAS Number 125164-64-9 [2]

Known Source Rhododendron dauricum [2]

Reported Activity Antibacterial activity [2]

Proposed General Workflow for Triterpenoid Isolation

Since a direct protocol is unavailable, the following diagram outlines a standard multi-step process for

isolating natural products like Obtusalin from plant material. This workflow synthesizes common

techniques described in phytochemistry literature [3].
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Key Considerations for Method Development

Given the lack of a specific protocol, here are critical factors you would need to consider and optimize when

developing an isolation method for Obtusalin.

Source Material: The search results indicate Obtusalin was first found in Rhododendron dauricum
[2]. Identification of the correct plant species and organ (e.g., leaves, stems, roots) is the essential

first step.
Extraction Solvent: Triterpenoids are often medium-polarity compounds. You would typically start

with solvents like methanol or ethanol, or mixtures with water, to efficiently extract the target from the
plant matrix.

Purification Strategy: The general workflow involves a multi-stage approach:
Initial Fractionation: Use solvents of different polarities (e.g., hexane, ethyl acetate, butanol)

to separate the crude extract into groups of compounds with similar polarity.
Chromatography: This is the core of purification. Standard silica gel chromatography is a

common first step for fractionation. The final and critical purification step would likely require
High-Performance Liquid Chromatography (HPLC), potentially using a C18 reverse-phase
column, to achieve high purity [4].

Tracking and Identification: Since Obtusalin has a known UV absorption at 210 nm [2], this

property can be used to track the compound during HPLC. However, definitive identification of the
purified compound requires spectroscopic techniques such as Nuclear Magnetic Resonance (NMR)
and Mass Spectrometry (MS) to confirm its molecular structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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